Coniferyl Benzoate
Coniferyl Benzoate
Coniferyl benzoate is a benzoate ester obtained by the formal condensation of coniferol with benzoic acid. It has a role as an antifeedant, an allelochemical and a plant metabolite. It is a benzoate ester and a member of guaiacols. It derives from a coniferol.
Brand Name:
Vulcanchem
CAS No.:
4159-29-9
VCID:
VC0051521
InChI:
InChI=1S/C17H16O4/c1-20-16-12-13(9-10-15(16)18)6-5-11-21-17(19)14-7-3-2-4-8-14/h2-10,12,18H,11H2,1H3/b6-5+
SMILES:
COC1=C(C=CC(=C1)C=CCOC(=O)C2=CC=CC=C2)O
Molecular Formula:
C₁₇H₁₆O₄
Molecular Weight:
284.31 g/mol
Coniferyl Benzoate
CAS No.: 4159-29-9
Reference Standards
VCID: VC0051521
Molecular Formula: C₁₇H₁₆O₄
Molecular Weight: 284.31 g/mol
| CAS No. | 4159-29-9 |
|---|---|
| Product Name | Coniferyl Benzoate |
| Molecular Formula | C₁₇H₁₆O₄ |
| Molecular Weight | 284.31 g/mol |
| IUPAC Name | [(E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enyl] benzoate |
| Standard InChI | InChI=1S/C17H16O4/c1-20-16-12-13(9-10-15(16)18)6-5-11-21-17(19)14-7-3-2-4-8-14/h2-10,12,18H,11H2,1H3/b6-5+ |
| Standard InChIKey | LAAPRQODJPXAHC-AATRIKPKSA-N |
| Isomeric SMILES | COC1=C(C=CC(=C1)/C=C/COC(=O)C2=CC=CC=C2)O |
| SMILES | COC1=C(C=CC(=C1)C=CCOC(=O)C2=CC=CC=C2)O |
| Canonical SMILES | COC1=C(C=CC(=C1)C=CCOC(=O)C2=CC=CC=C2)O |
| Description | Coniferyl benzoate is a benzoate ester obtained by the formal condensation of coniferol with benzoic acid. It has a role as an antifeedant, an allelochemical and a plant metabolite. It is a benzoate ester and a member of guaiacols. It derives from a coniferol. |
| Synonyms | 4-[3-(Benzoyloxy)-1-propenyl]-2-methoxy-phenol |
| PubChem Compound | 6441293 |
| Last Modified | Nov 11 2021 |
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